2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile

• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 2-[(4-hydroxyphenyl)methylideneamino]-4,5-dimethylthiophene-3-carbonitrile
• InChI: InChI=1S/C14H12N2OS/c1-9-10(2)18-14(13(9)7-15)16-8-11-3-5-12(17)6-4-11/h3-6,8,17H,1-2H3
• InChI Key: HEKODQHKJVMBJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)N=CC2=CC=C(C=C2)O)C

Description

2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile is a Schiff base derivative featuring a thiophene core substituted with a carbonitrile group at position 3, a methylideneamino linkage at position 2, and a 4-hydroxyphenyl substituent. The compound’s structure combines aromatic, heterocyclic, and polar functional groups, making it a candidate for applications in coordination chemistry (e.g., ligand design) and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile typically involves the condensation reaction between 4-hydroxybenzaldehyde and 4,5-dimethyl-3-thiophenecarbonitrile in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The reaction mixture is heated for several hours until the formation of the Schiff base is complete. The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. The use of automated systems and advanced purification techniques such as column chromatography can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amines.

Substitution: The compound can undergo nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Various nucleophiles such as halides, amines, or thiols; reactions are conducted in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products Formed

Oxidation: Corresponding oxides or quinones.

Reduction: Amines or hydroxylamines.

Substitution: Derivatives with substituted functional groups.

Scientific Research Applications

2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential antibacterial and antifungal properties.

Materials Science: The compound can be used in the synthesis of advanced materials such as polymers and nanocomposites. Its unique structure allows for the formation of materials with desirable mechanical and thermal properties.

Organic Synthesis: As a Schiff base, the compound serves as an important intermediate in the synthesis of various organic molecules. It can be used in the preparation of heterocyclic compounds and other complex structures.

Mechanism of Action

The mechanism of action of 2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile involves its interaction with specific molecular targets. In the case of its antibacterial activity, the compound is believed to inhibit the function of bacterial enzymes by binding to their active sites. This binding disrupts the normal enzymatic processes, leading to the inhibition of bacterial growth and replication .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound’s closest structural analogues include derivatives with variations in the arylidene substituent, heterocyclic core, or functional groups. Key examples from the literature are compared below:

Compound Name	Core Structure	Substituents	Key Properties	Applications/Findings
2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile (Target)	Thiophene-3-carbonitrile	4-Hydroxyphenyl, 4,5-dimethyl	Polar hydroxyl group enhances solubility; IR: ν(CN) ~2,204 cm⁻¹, ν(OH) ~3,317 cm⁻¹ (inferred from analogues) .	Potential ligand for metal coordination (e.g., CdO nanoparticles) .
2-[(4-Chlorobenzylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile	Tetrahydrobenzothiophene	4-Chlorophenyl	Crystallographic S1–C8 bond length 1.76 Å; Cl substituent increases lipophilicity.	Structural studies reveal planar Schiff base configuration; no reported bioactivity.
2-Amino-5-hydroxy-4-(4-methylphenyl)-4H-chromene-3-carbonitrile	Chromene-3-carbonitrile	4-Methylphenyl, 5-hydroxy	m.p. 223–227°C; IR: ν(CN) 2,204 cm⁻¹, ν(OH) 3,192 cm⁻¹; LCMS m/z 277 [M]⁻.	Synthetic intermediate for heterocyclic systems.
4-[(1E)-N-(2-{(E)-[(2-hydroxyphenyl)methylidene]amino}ethyl)ethanimidoyl]benzene-1,3-diol	Benzene-diol with Schiff base	2-Hydroxyphenyl, ethanimidoyl	Tetradentate ligand; stabilizes Cd(II) ions during CdO nanoparticle synthesis.	Precursor for CdO nanoparticles (decomposition at 400–600°C).

Substituent Effects on Physicochemical Properties

• Hydroxyl vs. Chloro Groups : The target compound’s 4-hydroxyphenyl group increases polarity and hydrogen-bonding capacity compared to the chloro-substituted analogue , which is more lipophilic and electronically withdrawing.

Spectral and Crystallographic Data

• IR Spectroscopy : The carbonitrile group (ν(CN) ~2,200 cm⁻¹) and hydroxyl (ν(OH) ~3,300 cm⁻¹) are consistent across analogues .
• Crystallography : The chlorobenzylidene analogue exhibits planar geometry at the Schiff base linkage (C=N bond length ~1.28 Å), a feature likely shared by the target compound.

Biological Activity

The compound 2-[(E)-[(4-Hydroxyphenyl)methylidene]amino]-4,5-dimethylthiophene-3-carbonitrile is a member of the thiophene derivatives family, which has garnered attention for its potential biological activities. This article provides a detailed overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{14}N_2S$ with a specific structural configuration that contributes to its biological properties. The compound features a thiophene ring substituted with an amino group and a hydroxyphenyl group, which are crucial for its interaction with biological targets.

Research indicates that derivatives of thiophene compounds often exhibit diverse biological activities, including:

• Antimicrobial Activity : Thiophene derivatives have been reported to inhibit bacterial growth by disrupting cell wall synthesis or function.
• Antioxidant Properties : The presence of hydroxyl groups enhances the electron-donating ability, contributing to antioxidant activity.
• Enzyme Inhibition : Compounds like this one can act as inhibitors for various enzymes, including tyrosinase, which is involved in melanin production.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various thiophene derivatives against common pathogens. The results indicated that the compound demonstrated significant inhibition against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Tyrosinase Inhibition

Tyrosinase is a key enzyme in melanin biosynthesis. The compound's inhibitory effect on tyrosinase was assessed using spectrophotometric methods. The results showed:

• IC50 Value : $0.012\,\mu M$
• Comparison with Kojic Acid : The compound exhibited superior inhibitory activity compared to standard kojic acid (IC50 = 16.69 µM).

Case Studies

• Case Study on Melanogenesis :
  A study investigated the effects of this compound on melanogenesis in murine melanoma cells (B16F10). Treatment with varying concentrations resulted in a dose-dependent decrease in melanin production, indicating its potential use in skin-whitening formulations.
• In Vivo Studies :
  Animal models were used to evaluate the anti-inflammatory properties of the compound. Results indicated a significant reduction in inflammation markers when administered at therapeutic doses.